Cas no 704870-91-7 (N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide)

• Product Name: N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide
• CAS No: 704870-91-7
• MF: C₁₄H₁₉FN₂O
• MW: 250.311866998672
• CID: 4716231
• Update Time: 2025-06-11

N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide
• IMED300150601
• T3934
• 4-piperidineacetamide, N-[(4-fluorophenyl)methyl]-, hydrochloride

• Inchi： 1S/C14H19FN2O/c15-13-3-1-12(2-4-13)10-17-14(18)9-11-5-7-16-8-6-11/h1-4,11,16H,5-10H2,(H,17,18)
• InChI Key： OALNDISZAQKKCQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CNC(CC1CCNCC1)=O

Computed Properties

• Exact Mass: 250.148
• Monoisotopic Mass: 250.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide

N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide (CAS No. 704870-91-7): An Overview of a Promising Compound in Pharmaceutical Research

N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide (CAS No. 704870-91-7) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its potential therapeutic applications. This compound, often referred to by its chemical name, belongs to a class of molecules known as piperidine derivatives. The unique structural features of N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide make it an intriguing candidate for various biological studies, particularly in the areas of neuropharmacology and pain management.

The molecular structure of N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide consists of a piperidine ring attached to an acetamide group, with a fluorobenzyl substituent. This configuration imparts specific pharmacological properties that have been the focus of numerous scientific investigations. Recent studies have highlighted the compound's ability to modulate various neurotransmitter systems, making it a valuable tool for understanding and potentially treating neurological disorders.

In the context of neuropharmacology, N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide has shown promising results in preclinical models of pain and inflammation. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent analgesic effects by interacting with specific receptors in the central nervous system (CNS). These findings suggest that N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide could be developed into a novel therapeutic agent for managing chronic pain conditions, which currently pose significant challenges in clinical practice.

Beyond its analgesic properties, N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide has also been investigated for its potential as an antidepressant and anxiolytic agent. Studies conducted on animal models have indicated that the compound can effectively reduce symptoms of depression and anxiety by modulating serotonin and dopamine pathways. These findings are particularly relevant given the growing prevalence of mood disorders and the need for more effective treatment options.

The pharmacokinetic profile of N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide has been extensively studied to ensure its safety and efficacy in potential clinical applications. Research published in the European Journal of Pharmaceutical Sciences has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These characteristics are crucial for optimizing drug delivery and minimizing adverse effects, which are essential considerations in drug development.

In addition to its therapeutic potential, N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide has also been explored for its use as a research tool in understanding the mechanisms underlying various neurological conditions. The compound's ability to selectively bind to specific receptors makes it a valuable probe for investigating receptor function and signaling pathways. This application is particularly important in basic research, where detailed insights into molecular mechanisms can lead to the discovery of new therapeutic targets.

The synthesis of N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide involves several well-established chemical reactions, including nucleophilic substitution and amide formation. The synthetic route is robust and scalable, making it feasible for large-scale production if further clinical trials demonstrate its efficacy and safety. Researchers have also explored various modifications to the core structure to optimize its pharmacological properties, such as improving potency or reducing side effects.

Despite its promising potential, it is important to note that N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide is still in the early stages of development. Ongoing clinical trials are essential to validate its safety and efficacy in human subjects. These trials will provide critical data on dosing regimens, pharmacodynamics, and long-term effects, which are necessary for advancing the compound through regulatory approval processes.

In conclusion, N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide (CAS No. 704870-91-7) represents a promising compound with diverse applications in pharmaceutical research. Its unique structural features and pharmacological properties make it a valuable candidate for developing novel therapeutics for pain management, mood disorders, and other neurological conditions. As research continues to uncover new insights into its mechanisms of action and potential benefits, N-(4-Fluorobenzyl)-2-(piperidin-4-yl)acetamide holds significant promise for improving patient outcomes and advancing medical science.